Cas no 1202983-36-5 (N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• CAS No: 1202983-36-5
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 6525658
• PubChem ID: 45503747
• Update Time: 2025-05-19

N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• 1202983-36-5
• N-(benzo[d][1,3]dioxol-5-yl)-4-(6-methylbenzo[d]thiazol-2-yl)piperazine-1-carboxamide
• AKOS024517958
• CCG-323842
• F5772-9651
• VU0519942-1
• N-(1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide

• Inchi： 1S/C20H20N4O3S/c1-13-2-4-15-18(10-13)28-20(22-15)24-8-6-23(7-9-24)19(25)21-14-3-5-16-17(11-14)27-12-26-16/h2-5,10-11H,6-9,12H2,1H3,(H,21,25)
• InChI Key： PWCWAQKAOKWQDY-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2N=C1N1CCN(C(NC2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 396.126
• Monoisotopic Mass: 396.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2A^2
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide (CAS No: 1202983-36-5)

N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1202983-36-5, represents a fusion of heterocyclic scaffolds that are widely recognized for their potential in modulating biological pathways. The presence of both benzodioxole and benzothiazole moieties in its molecular structure suggests a dual functionality that could be exploited for therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and inflammatory conditions.

The benzodioxole moiety, also known as an oxygenated dibenzo-p-dioxin ring, is a structural motif that is frequently encountered in bioactive molecules. Its ability to engage with various biological targets stems from its aromatic stability and the presence of hydroxyl groups that can participate in hydrogen bonding interactions. In contrast, the benzothiazole ring system is another pharmacophore that has been extensively studied for its role in drug discovery. Benzothiazoles are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties, making them valuable components in the development of novel therapeutic agents.

The piperazine scaffold in N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide further enhances its pharmacological potential. Piperazines are heterocyclic amines that are commonly incorporated into drugs due to their ability to improve oral bioavailability and bind to a wide range of biological targets, including GABA receptors, serotonin receptors, and dopamine receptors. The carboxamide functional group at the terminal position of the piperazine ring adds another layer of complexity, potentially allowing for further derivatization and optimization of the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies have suggested that N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide may exhibit inhibitory activity against enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in the pathogenesis of neurodegenerative diseases and inflammation. Additionally, preliminary pharmacokinetic studies indicate that this compound possesses favorable solubility and metabolic stability, suggesting its potential as a lead candidate for further development.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The benzodioxole moiety is typically introduced via Friedel-Crafts acylation followed by hydroxylation, while the benzothiazole ring is constructed through cyclization reactions involving appropriate precursors. The final step involves the formation of the piperazine amide bond, which can be achieved through nucleophilic substitution or condensation reactions. The use of modern synthetic techniques such as flow chemistry and microwave-assisted synthesis has been shown to enhance reaction efficiency and scalability.

In vitro studies have begun to unravel the mechanistic basis of the pharmacological effects of N-(2H-1,3-benzodioxol-5-yl)-4-(6-methyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide. Initial experiments have demonstrated its ability to modulate neurotransmitter release and receptor activity in brain tissue slices. Furthermore, animal models have provided insights into its potential therapeutic efficacy in conditions such as anxiety disorders and chronic pain syndromes. These findings are supported by evidence from genome-wide association studies (GWAS), which have identified genetic markers associated with susceptibility to these conditions that may be targeted by this compound.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of N-(2H-1,3-benzodioxol-5-ylyl)-4-(6-methyl-l,l-benzothiazol-l"-ytl)piperazine-l-carboxamide exemplifies this synergy. By integrating structural biology insights with synthetic chemistry innovations, researchers can design molecules that not only possess desirable pharmacological properties but also exhibit favorable pharmacokinetic profiles. This holistic approach is essential for translating laboratory discoveries into safe and effective therapeutics.

As research progresses, it is anticipated that additional derivatives of this compound will be synthesized and evaluated for their therapeutic potential. The flexibility inherent in its molecular structure allows for diverse modifications at various positions without compromising core functionality. Such modifications can be tailored to enhance specific pharmacological effects or to improve drug-like properties such as solubility and metabolic stability. High-throughput screening (HTS) technologies will play a crucial role in identifying optimal derivatives for further development.

The regulatory landscape for new drug candidates continues to evolve with an emphasis on expedited pathways for therapies addressing unmet medical needs. Compounds like N-(ZH-l,l-benzo-dio-xol-l"-ylyl)-4-(6-methyl-l,l-benzo-thia-zo-l-l"-ytl)piperazine-l-carboxamide benefit from these streamlined processes as they move closer to clinical trials. Regulatory agencies are increasingly leveraging advanced data analytics and predictive modeling to assess safety and efficacy more efficiently than traditional methods alone could allow.

In conclusion,N-(ZH-l,l-benzo-dio-xol-l"-ylyl)-4-(6-methyl-l,l-benzo-thia-zo-l-l"-ytl)piperazine-l-carboxamide (CAS No: 12029833655) represents a promising lead compound with significant therapeutic potential across multiple disease areas including neurodegenerative disorders inflammatory diseases among others Its unique structural features combined recent advances computational biology make it an attractive candidate further investigation In coming years continued research development efforts likely uncover additional applications expand understanding full therapeutic spectrum this remarkable molecule